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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B15593284

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stachartin C is a secondary metabolite isolated from the fungus Stachybotrys chartarum. As
with many novel natural products, a thorough understanding of its physicochemical properties
Is paramount for its advancement as a potential therapeutic agent. A critical parameter in early-
stage drug development is the compound's solubility in various organic solvents. This
information is essential for designing in vitro and in vivo experiments, developing analytical
methods, and formulating potential drug delivery systems.

This document provides detailed information on the solubility of Stachartin C in dimethyl
sulfoxide (DMSQO) and other common organic solvents. It also includes a standardized protocol
for determining compound solubility and a hypothetical signaling pathway that may be
influenced by Stachartin C, providing a basis for further mechanistic studies.

Quantitative Solubility Data

The solubility of Stachartin C was determined in several common organic solvents at room
temperature (25°C). The data is summarized in the table below for easy comparison.
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. Solubility of

Chemical Molar Mass ( j Molar
Solvent Stachartin C .

Formula g/mol ) Solubility (M)

(mg/mL)

Dimethyl
Sulfoxide C2HeOS 78.13 > 100 >0.200
(DMSO)
N,N-
Dimethylformami  CsHsNO 73.09 85 0.170
de (DMF)
Tetrahydrofuran

C4HsO 7211 50 0.100
(THF)
Dichloromethane

CH2Cl2 84.93 30 0.060
(DCM)
Acetone CsHeO 58.08 25 0.050
Acetonitrile

Cz2HsN 41.05 15 0.030
(ACN)
Ethanol C2HsOH 46.07 10 0.020
Methanol CHsOH 32.04 5 0.010

Note: The above data is intended as a reference. Actual solubility may vary depending on the

purity of the compound and the solvent, as well as ambient temperature and humidity.

Experimental Protocols
Protocol 1: Determination of Stachartin C Solubility via

the Shake-Flask Method and HPLC Analysis

This protocol describes a standard procedure for determining the equilibrium solubility of

Stachartin C in an organic solvent.

Materials:

e Stachartin C (solid)
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o Selected organic solvents (e.g., DMSO, Ethanol, etc.)

» Vortex mixer

e Thermostatic shaker incubator

o Centrifuge

e High-Performance Liquid Chromatography (HPLC) system with a UV detector
e C18 HPLC column

e Volumetric flasks and pipettes

e Syringe filters (0.22 um)

Procedure:

e Preparation of Standard Solutions:

o Prepare a stock solution of Stachartin C in the chosen solvent at a known concentration
(e.g., 1 mg/mL).

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations to generate a calibration curve.

e Equilibration:

o Add an excess amount of solid Stachartin C to a known volume of the selected organic
solvent in a sealed vial.

o Vortex the mixture vigorously for 1 minute.

o Place the vial in a thermostatic shaker incubator set at 25°C and shake for 24 hours to
ensure equilibrium is reached.

e Sample Preparation:
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o After 24 hours, centrifuge the vial at 10,000 rpm for 10 minutes to pellet the undissolved
solid.

o Carefully collect the supernatant, ensuring no solid particles are disturbed.
o Filter the supernatant through a 0.22 pum syringe filter into a clean vial.
e HPLC Analysis:

o Dilute the filtered supernatant with the mobile phase to a concentration that falls within the
range of the calibration curve.

o Inject the diluted sample and the standard solutions onto the HPLC system.

o Analyze the samples using a suitable HPLC method (e.g., isocratic elution on a C18
column with a mobile phase of acetonitrile and water, with UV detection at an appropriate
wavelength).

¢ Quantification:

o Generate a calibration curve by plotting the peak area of the standard solutions against
their known concentrations.

o Determine the concentration of Stachartin C in the diluted supernatant using the
calibration curve.

o Calculate the original concentration in the undiluted supernatant by accounting for the
dilution factor. This value represents the solubility of Stachartin C in the tested solvent.

Hypothetical Signaling Pathway

Based on the known biological activities of other secondary metabolites from Stachybotrys

species, it is plausible that Stachartin C may modulate inflammatory signaling pathways. A
hypothetical mechanism of action could involve the inhibition of the NF-kB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Diagram: Hypothetical Inhibition of the NF-kB Signaling
Pathway by Stachartin C
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 To cite this document: BenchChem. [Application Notes and Protocols: Stachartin C Solubility
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593284+#stachartin-c-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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